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Compound of Interest

Compound Name: BF 227

Cat. No.: B1254208 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical compounds like BF 227 are paramount to ensuring laboratory

safety and environmental compliance. BF 227, a benzoxazole derivative utilized as a positron

emission tomography (PET) imaging agent for amyloid plaques, requires adherence to specific

disposal procedures to mitigate risks and maintain a safe research environment. This guide

provides essential safety and logistical information for the proper disposal of BF 227.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of BF 227 is the first step in safe

handling and disposal.
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Property Value

CAS Number 845647-80-5[1][2]

Molecular Formula C₁₆H₁₆FN₃O₂S[2][3]

Molecular Weight 333.38 g/mol [3]

Appearance Solid

Purity >98.50%

Storage Temperature -20°C

Stability Stable under recommended storage conditions.

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents.

Hazard Identification and Safety Precautions
According to the Safety Data Sheet (SDS) provided by GlpBio Technology, BF 227 is not

classified as a hazardous substance or mixture under the Globally Harmonized System (GHS).

However, as a matter of good laboratory practice, appropriate personal protective equipment

(PPE) should always be worn when handling this compound.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves.

Skin and Body Protection: Impervious clothing, such as a lab coat.

Respiratory Protection: A suitable respirator should be used if dust or aerosols are

generated.

Work should be conducted in a well-ventilated area, and a safety shower and eye wash station

should be readily accessible.
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Experimental Protocol for Proper Disposal of BF 227
This step-by-step guide outlines the recommended procedure for the disposal of BF 227,

synthesized from its Safety Data Sheet and general laboratory chemical waste guidelines.

1. Waste Segregation and Collection:

Solid Waste:

Collect un-used or contaminated solid BF 227 in a clearly labeled, sealed container.

Do not mix with other chemical waste unless compatibility has been confirmed.

Contaminated materials such as weigh paper, pipette tips, and gloves should also be

placed in this designated solid waste container.

Liquid Waste (Solutions of BF 227):

Collect solutions of BF 227 in a separate, leak-proof, and clearly labeled liquid waste

container.

Avoid mixing with other solvent wastes to prevent potential reactions.

2. Spill Management:

In the event of a spill, follow these procedures:

Evacuate non-essential personnel from the immediate area.

Ensure the area is well-ventilated.

Wearing appropriate PPE, contain and clean up the spill.

For liquid spills, absorb the solution with an inert, finely-powdered liquid-binding material

such as diatomite or universal binders.

For solid spills, carefully sweep or scoop the material to avoid generating dust.

Place all contaminated cleanup materials into a designated hazardous waste container.
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Decontaminate the spill area and any affected equipment by scrubbing with alcohol.

3. Final Disposal:

All waste containers holding BF 227 or materials contaminated with it must be disposed of in

accordance with local, state, and federal regulations for chemical waste.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup

and disposal of the chemical waste.

Crucially, do not dispose of BF 227 down the drain or in regular trash. Steps should be taken

to prevent the product from entering drains or water courses.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of BF 227.
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BF 227 Disposal Workflow
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Caption: Logical workflow for the safe disposal of BF 227.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of BF 227, contributing to a secure research environment and responsible

environmental stewardship. Always consult your institution's specific safety guidelines and your

chemical supplier's most recent Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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